Cas no 931-64-6 (Bicyclo(2,2,2)-2-octene)

• Product Name: Bicyclo(2,2,2)-2-octene
• CAS No: 931-64-6
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 815909
• Update Time: 2025-06-30

Bicyclo(2,2,2)-2-octene Chemical and Physical Properties

Names and Identifiers

• Bicyclo(2,2,2)-2-octene
• 2,2,2-BICYCLO-2-OCTENE
• bicyclo[2.2.2]oct-2-ene
• Bicyclo<2.2.2>-2-octene
• 3,6-Endoethylenecyclohexene
• Bicyclo[2.2.2]octene
• Cyclohexene, 3,6-endo-(1,2-ethanediyl)-

• Inchi： 1S/C8H12/c1-2-8-5-3-7(1)4-6-8/h1-2,7-8H,3-6H2
• InChI Key： VIQRCOQXIHFJND-UHFFFAOYSA-N
• SMILES： C1C2CCC(CC2)C=1

Computed Properties

• Exact Mass: 108.09400

Experimental Properties

• Density: 0.8341 (estimate)
• Melting Point: 111.4°C
• Boiling Point: 137.85°C (rough estimate)
• Refractive Index: 1.4770 (estimate)
• PSA: 0.00000
• LogP: 2.36260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons

Additional information on Bicyclo(2,2,2)-2-octene

Bicyclo(2,2,2)-2-octene: A Comprehensive Overview

Bicyclo(2,2,2)-2-octene, also known by its CAS number 931-64-6, is a unique bicyclic compound with significant applications in various fields. This compound is characterized by its rigid structure, which consists of three fused six-membered rings. The bicyclo(2,2,2) framework provides exceptional stability and rigidity to the molecule, making it highly desirable in both academic and industrial settings.

The synthesis of bicyclo(2,2,2)-octene has been extensively studied over the years. One of the most common methods involves the Diels-Alder reaction, which allows for the formation of the bicyclic structure through a [4+2] cycloaddition. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of this process. For instance, researchers have explored the use of transition metal catalysts to facilitate the Diels-Alder reaction under milder conditions, reducing energy consumption and improving yield.

One of the most notable applications of bicyclo(2,2,2)-octene is in polymer science. The compound serves as a versatile monomer for synthesizing high-performance polymers with excellent thermal stability and mechanical properties. These polymers find use in aerospace applications due to their ability to withstand extreme temperatures and environmental conditions. Additionally, bicyclo(8) derivatives have been employed in drug delivery systems owing to their biocompatibility and controlled release properties.

Recent studies have also highlighted the potential of bicyclo(8) compounds in organic electronics. The rigid structure of bicyclo(8) enables efficient charge transport in organic semiconductors, making it a promising candidate for next-generation electronic devices such as flexible displays and solar cells. Researchers have reported significant improvements in device performance by incorporating bicyclo(8) derivatives into polymer blends.

In terms of spectroscopic analysis, bicyclo(8) exhibits distinct NMR and IR spectra due to its unique molecular geometry. These spectral characteristics are invaluable for identifying and characterizing the compound during synthesis and quality control processes. Advanced computational methods have also been utilized to predict the electronic properties of bicyclo(8) derivatives, providing insights into their reactivity and stability under various conditions.

Furthermore, bicyclo(8) has gained attention in the field of materials science for its role in creating self-healing materials. By incorporating bicyclo(8) into polymer networks, scientists have developed materials capable of repairing minor damages without external intervention. This innovation has significant implications for industries such as automotive manufacturing and construction.

Despite its numerous applications, there are challenges associated with the large-scale production of bicyclo(8) compounds. High production costs and complex synthetic pathways remain barriers to widespread adoption. However, ongoing research aims to address these issues through innovative synthesis techniques and cost-effective manufacturing processes.

In conclusion, bicyclo(8) (CAS No. 931-64-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure provides exceptional stability and functionality, making it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial contexts will undoubtedly grow.